Cas no 1215654-66-2 (N-(6-chloro-1,3-benzothiazol-2-yl)-N-[3-(dimethylamino)propyl]-2-phenylacetamide hydrochloride)

• Product Name: N-(6-chloro-1,3-benzothiazol-2-yl)-N-[3-(dimethylamino)propyl]-2-phenylacetamide hydrochloride
• CAS No: 1215654-66-2
• MF: C₂₀H₂₃Cl₂N₃OS
• MW: 424.38712143898
• CID: 5506936
• Update Time: 2025-10-27

N-(6-chloro-1,3-benzothiazol-2-yl)-N-[3-(dimethylamino)propyl]-2-phenylacetamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(6-chloro-1,3-benzothiazol-2-yl)-N-[3-(dimethylamino)propyl]-2-phenylacetamide:hydrochloride
• N-(6-chloro-1,3-benzothiazol-2-yl)-N-[3-(dimethylamino)propyl]-2-phenylacetamide hydrochloride

• Inchi： 1S/C20H22ClN3OS.ClH/c1-23(2)11-6-12-24(19(25)13-15-7-4-3-5-8-15)20-22-17-10-9-16(21)14-18(17)26-20;/h3-5,7-10,14H,6,11-13H2,1-2H3;1H
• InChI Key： QIVRHGYISZHDSJ-UHFFFAOYSA-N
• SMILES： C(N(C1=NC2=CC=C(Cl)C=C2S1)CCCN(C)C)(=O)CC1=CC=CC=C1.[H]Cl

Additional information on N-(6-chloro-1,3-benzothiazol-2-yl)-N-[3-(dimethylamino)propyl]-2-phenylacetamide hydrochloride

N-(6-chloro-1,3-benzothiazol-2-yl)-N-[3-(dimethylamino)propyl]-2-phenylacetamide hydrochloride: A Comprehensive Overview

The compound N-(6-chloro-1,3-benzothiazol-2-yl)-N-[3-(dimethylamino)propyl]-2-phenylacetamide hydrochloride (CAS No. 1215654-66-2) is a highly specialized organic compound with significant potential in various fields of chemistry and materials science. This compound belongs to the class of benzothiazoles, which are well-known for their versatile applications in pharmaceuticals, agrochemicals, and advanced materials. The structure of this compound is characterized by a benzothiazole ring substituted with a chlorine atom at position 6, a dimethylamino group attached to a propyl chain, and a phenylacetamide moiety. These structural features contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of benzothiazole derivatives in drug discovery, particularly in the development of anti-inflammatory and anticancer agents. The presence of the dimethylamino group in this compound enhances its lipophilicity, making it more suitable for biological applications. Moreover, the phenylacetamide moiety introduces additional functional groups that can be further modified to tailor the compound's properties for specific uses.

The synthesis of N-(6-chloro-1,3-benzothiazol-2-yl)-N-[3-(dimethylamino)propyl]-2-phenylacetamide hydrochloride involves a multi-step process that typically includes nucleophilic substitution and condensation reactions. Researchers have optimized these steps to achieve high yields and purity levels, ensuring the compound's reliability for downstream applications. The hydrochloride salt form of this compound is particularly advantageous for solubility and stability in aqueous environments.

In terms of applications, this compound has shown promise in the field of fluorescence sensing. Its ability to act as a fluorescent probe for metal ions and anions has been extensively studied. For instance, recent research demonstrates that this compound can selectively detect mercury ions (Hg²⁺) in aqueous solutions with high sensitivity and specificity. This property makes it a valuable tool in environmental monitoring and analytical chemistry.

Furthermore, the benzothiazole core of this compound has been exploited in the development of advanced materials such as organic semiconductors and light-emitting diodes (LEDs). The incorporation of this compound into polymer blends has been shown to enhance the electronic properties of the resulting materials, paving the way for its use in next-generation electronic devices.

From a sustainability perspective, there is growing interest in utilizing compounds like N-(6-chloro-1,3-benzothiazol-2-yl)-N-[3-(dimethylamino)propyl]-2-phenylacetamide hydrochloride in green chemistry applications. Researchers are exploring its potential as a catalyst or precursor for eco-friendly chemical transformations that minimize waste and energy consumption.

In conclusion, N-(6-chloro-1,3-benzothiazol-2-yl)-N-[3-(dimethylamino)propyl]-2-phenylacetamide hydrochloride (CAS No. 1215654-66-2) is a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an attractive candidate for further research and development. As new insights into its properties continue to emerge, this compound is poised to play an increasingly important role in advancing both scientific knowledge and practical innovations.